Cas no 16227-06-8 (N'-((Dimethylamino)methylene)-N,N-dimethylformohydrazonamide Dihydrochloride)

• Product Name: N'-((Dimethylamino)methylene)-N,N-dimethylformohydrazonamide Dihydrochloride
• CAS No: 16227-06-8
• MF: C₆H₁₆Cl₂N₄
• MW: 215.124038696289
• MDL: MFCD00957714
• CID: 1016469
• PubChem ID: 23447537
• Update Time: 2025-06-07

N'-((Dimethylamino)methylene)-N,N-dimethylformohydrazonamide Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N'-((Dimethylamino)methylene)-N,N-dimethylformohydrazonamide dihydrochloride
• N,N-dimethylformamide azine dihydrochloride
• N'-[(E)-(Dimethylamino)methylene]-N,N-dimethylhydrazonoformamide dihydrochloride
• N'-[(Z)-Dimethylaminomethylideneamino]-N,N-dimethylmethanimidamide;dihydrochloride
• (E)-N'-((E)-(Dimethylamino)methylene)-N,N-dimethylformohydrazonamide dihydrochloride
• AS-10006
• A882978
• N'-[(E)-dimethylaminomethylideneamino]-N,N-dimethylmethanimidamide;dihydrochloride
• Methanehydrazonamide, N'-[(dimethylamino)methylene]-N,N-dimethyl-, hydrochloride (1:2)
• 16227-06-8
• CS-W022893
• AKOS022185793
• (E)-N'-[(E)-N'-[(N,N-DIMETHYLAMINO)METHYLIDENE]AMINO]-N,N-DIMETHYLMETHANIMIDAMIDE DIHYDROCHLORIDE
• SCHEMBL2659325
• MFCD00957714
• N'-((Dimethylamino)methylene)-N,N-dimethylformohydrazonamide 2HCl
• EN300-6729062
• 868670-46-6
• N'-((Dimethylamino)methylene)-N,N-dimethylformohydrazonamide Dihydrochloride

• MDL： MFCD00957714
• Inchi： 1S/C6H14N4.2ClH/c1-9(2)5-7-8-6-10(3)4;;/h5-6H,1-4H3;2*1H/b7-5+,8-6+;;
• InChI Key： FFFCFXUJXOETMY-ZHINHYBUSA-N
• SMILES： Cl.Cl.N(/C=N/N=C/N(C)C)(C)C

Computed Properties

• Exact Mass: 214.075
• Monoisotopic Mass: 214.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.2

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

N'-((Dimethylamino)methylene)-N,N-dimethylformohydrazonamide Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,2-8°C

Additional information on N'-((Dimethylamino)methylene)-N,N-dimethylformohydrazonamide Dihydrochloride

N'-((Dimethylamino)methylene)-N,N-dimethylformohydrazonamide Dihydrochloride (CAS No. 16227-06-8)

N'-((Dimethylamino)methylene)-N,N-dimethylformohydrazonamide Dihydrochloride (CAS No. 16227-06-8) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as DMF-DMA dihydrochloride, is a derivative of formohydrazonamide and is characterized by its unique chemical structure and potential biological activities. The compound's molecular formula is C₅H₁₃N₄O•2HCl, and it has a molecular weight of 199.64 g/mol.

The structure of N'-((Dimethylamino)methylene)-N,N-dimethylformohydrazonamide Dihydrochloride consists of a central formohydrazonamide core with dimethylamino and dimethylformyl substituents. The presence of these functional groups imparts specific chemical properties that make this compound an interesting subject for various applications, particularly in the development of new pharmaceutical agents.

In recent years, there has been a growing interest in the study of N'-((Dimethylamino)methylene)-N,N-dimethylformohydrazonamide Dihydrochloride due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits a range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. These activities are attributed to its ability to interact with specific biological targets and modulate various cellular processes.

One of the key areas of research involving N'-((Dimethylamino)methylene)-N,N-dimethylformohydrazonamide Dihydrochloride is its antitumor activity. Studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that DMF-DMA dihydrochloride effectively reduced the viability of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116) through the activation of caspase-dependent apoptosis pathways.

Beyond its antitumor properties, N'-((Dimethylamino)methylene)-N,N-dimethylformohydrazonamide Dihydrochloride has also shown promise as an anti-inflammatory agent. Inflammation is a complex biological response to injury or infection, and chronic inflammation is associated with various diseases, including arthritis and cardiovascular disorders. Research has indicated that this compound can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation. A study published in the European Journal of Pharmacology in 2020 found that DMF-DMA dihydrochloride significantly inhibited lipopolysaccharide (LPS)-induced inflammation in macrophages by downregulating the expression of inflammatory genes.

In addition to its antitumor and anti-inflammatory activities, N'-((Dimethylamino)methylene)-N,N-dimethylformohydrazonamide Dihydrochloride has been investigated for its antimicrobial properties. Antibiotic resistance is a growing global health concern, and there is an urgent need for new antimicrobial agents. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. A study published in the Journal of Antibiotics in 2019 reported that DMF-DMA dihydrochloride effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli by disrupting bacterial cell membranes.

The mechanism of action of N'-((Dimethylamino)methylene)-N,N-dimethylformohydrazonamide Dihydrochloride is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to interact with specific protein targets involved in cell signaling pathways. For example, it has been suggested that this compound can bind to proteins such as p53 and Bcl-2, which are key regulators of apoptosis and cell survival. Another potential mechanism involves its ability to modulate oxidative stress by scavenging reactive oxygen species (ROS) or enhancing the expression of antioxidant enzymes.

The synthesis of N'-((Dimethylamino)methylene)-N,N-dimethylformohydrazonamide Dihydrochloride can be achieved through various methods, including condensation reactions between formohydrazonamide and dimethylamine followed by salt formation with hydrochloric acid. The purity and quality of the synthesized compound are crucial for its use in pharmaceutical applications, and rigorous analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure its purity.

In conclusion, N'-((Dimethylamino)methylene)-N,N-dimethylformohydrazonamide Dihydrochloride (CAS No. 16227-06-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation as a lead compound in drug discovery. Ongoing research continues to explore its mechanisms of action and potential therapeutic uses, highlighting its significance in the development of new treatments for various diseases.